rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one, trans
Overview
Description
Rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one, trans (hereafter referred to as rac-AMPM) is a novel small molecule that has been studied for its potential applications in biochemistry, pharmacology, and other areas of scientific research. This molecule has been found to have interesting and potentially useful biochemical and physiological effects, and has been the focus of research in the past few years.
Scientific Research Applications
Rac-AMPM has been studied for its potential applications in biochemistry, pharmacology, and other areas of scientific research. In particular, this molecule has been studied for its ability to act as a selective inhibitor of the enzyme dihydrofolate reductase (DHFR), which is involved in the biosynthesis of folate in bacteria and other organisms. This property makes rac-AMPM a potential target for anti-bacterial and anti-cancer drugs.
Mechanism of Action
Rac-AMPM has been found to act as a competitive inhibitor of DHFR, which means that it binds to the active site of the enzyme and prevents its normal function. This binding is believed to be mediated by hydrogen bonding between the pyridine ring of rac-AMPM and the active site of DHFR. This binding is thought to be reversible, meaning that rac-AMPM can be displaced from the enzyme by other molecules that can bind to the active site.
Biochemical and Physiological Effects
Rac-AMPM has been found to have several biochemical and physiological effects. In particular, it has been found to inhibit the growth of bacteria, as well as to inhibit the growth of cancer cells. In addition, it has been found to inhibit the production of folate, which can have a variety of effects on the body.
Advantages and Limitations for Lab Experiments
Rac-AMPM has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize, as it can be synthesized in a single step using a palladium on carbon catalyst. Additionally, it is relatively non-toxic and has been found to be effective at inhibiting the growth of bacteria and cancer cells. However, one limitation is that it is not as potent as some other inhibitors of DHFR, such as trimethoprim.
Future Directions
There are several potential future directions for research involving rac-AMPM. One potential direction is to further investigate its mechanism of action, as well as to explore other potential applications for this molecule. Additionally, it may be possible to develop more potent inhibitors of DHFR by modifying the structure of rac-AMPM. Finally, it may be possible to use rac-AMPM as a starting point for the development of new drugs that target DHFR.
Synthesis Methods
Rac-AMPM can be synthesized using a variety of methods, including the reductive amination of 4-methyl-5-(pyridin-3-yl)morpholin-3-one, trans (hereafter referred to as MPM) with a solution of 6-aminomethyl-4-methyl-5-(pyridin-3-yl)morpholin-3-one (hereafter referred to as AMPM). The reaction is catalyzed by palladium on carbon, and the resulting rac-AMPM is isolated by chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one, trans involves the conversion of a pyridine derivative to a morpholine derivative, followed by the introduction of an amino group and a methyl group. The stereochemistry of the final product is achieved through the use of a chiral auxiliary.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "ethyl acetoacetate", "ammonium acetate", "formaldehyde", "methylamine", "sodium borohydride", "L-tartaric acid" ], "Reaction": [ "Step 1: Condensation of 3-pyridinecarboxaldehyde and ethyl acetoacetate in the presence of ammonium acetate to form 3-pyridinecarboxylic acid ethyl ester", "Step 2: Reduction of 3-pyridinecarboxylic acid ethyl ester with sodium borohydride to form 3-pyridinylmethanol", "Step 3: Protection of the hydroxyl group of 3-pyridinylmethanol with formaldehyde and methylamine to form N-methyl-3-pyridinylmethanol", "Step 4: Conversion of N-methyl-3-pyridinylmethanol to N-methyl-4-methyl-3-pyridinylmethanol through a Grignard reaction with methylmagnesium bromide", "Step 5: Cyclization of N-methyl-4-methyl-3-pyridinylmethanol with formaldehyde and morpholine in the presence of acetic acid to form rac-(5R,6R)-6-(hydroxymethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one", "Step 6: Protection of the hydroxyl group of rac-(5R,6R)-6-(hydroxymethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one with formaldehyde and methylamine to form rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one", "Step 7: Resolution of rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one using L-tartaric acid to obtain the desired trans isomer" ] } | |
CAS RN |
2307756-26-7 |
Product Name |
rac-(5R,6R)-6-(aminomethyl)-4-methyl-5-(pyridin-3-yl)morpholin-3-one, trans |
Molecular Formula |
C11H15N3O2 |
Molecular Weight |
221.3 |
Purity |
95 |
Origin of Product |
United States |
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